Cas no 7359-55-9 (Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI))
7359-55-9 structure
Product Name:Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI)
CAS No:7359-55-9
MF:C8H13N2O4P
MW:232.173582792282
CID:564376
PubChem ID:219041
Update Time:2025-04-19
Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI)
- diethyl pyrazin-2-yl phosphate
- Thionazin-O-analog
- Ethyl pyrazinyl phosphate
- Thionazin-O-analog100µg
- Thionazin-oxon
- Zinophos O-analog
- DIETHYL 2-PYRAZINYL PHOSPHATE
- DTXSID2042519
- NS00121980
- 9M238N5SSK
- UNII-9M238N5SSK
- 7359-55-9
- Q27272721
- SCHEMBL5934060
- Phosphoric acid, diethyl pyrazinyl ester
- PYRAZINOL, DIETHYL PHOSPHATE (ESTER)
-
- Inchi: 1S/C8H13N2O4P/c1-3-12-15(11,13-4-2)14-8-7-9-5-6-10-8/h5-7H,3-4H2,1-2H3
- InChI Key: HMFWESVGJAXCEJ-UHFFFAOYSA-N
- SMILES: P(=O)(OC1C=NC=CN=1)(OCC)OCC
Computed Properties
- Exact Mass: 232.06100
- Monoisotopic Mass: 232.06129390g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 70.5Ų
Experimental Properties
- PSA: 80.35000
- LogP: 2.03650
Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI) Security Information
- Hazardous Material transportation number:UN 3018
- HazardClass:6.1(a)
- PackingGroup:I
- Safety Term:6.1(a)
- Hazard Level:6.1(a)
Phosphoric acid,diethyl pyrazinyl ester (8CI,9CI) Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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